Cas no 452076-57-2 (ethyl 2-(3-aminophenyl)acetate Hydrochloride)

• Product Name: ethyl 2-(3-aminophenyl)acetate Hydrochloride
• CAS No: 452076-57-2
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 3989477
• PubChem ID: 66640484
• Update Time: 2025-06-08

ethyl 2-(3-aminophenyl)acetate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-amino-, ethyl ester, hydrochloride
• ethyl 2-(3-aminophenyl)acetate Hydrochloride
• G30519
• ethyl 2-(3-aminophenyl) acetate hydrochloride
• ethyl 2-(3-aminophenyl)acetate;hydrochloride
• Ethyl2-(3-aminophenyl)acetatehydrochloride
• EN300-131453
• SB78776
• 452076-57-2
• SCHEMBL274132

• Inchi： 1S/C10H13NO2.ClH/c1-2-13-10(12)7-8-4-3-5-9(11)6-8;/h3-6H,2,7,11H2,1H3;1H
• InChI Key： QUOSZIJQWMBCJZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(N)C=1)C(=O)OCC.Cl

Computed Properties

• Exact Mass: 215.0713064Da
• Monoisotopic Mass: 215.0713064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 2-(3-aminophenyl)acetate Hydrochloride

Recent Advances in the Study of Ethyl 2-(3-aminophenyl)acetate Hydrochloride (CAS: 452076-57-2)

Ethyl 2-(3-aminophenyl)acetate Hydrochloride (CAS: 452076-57-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of various bioactive molecules, including novel drug candidates. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

The compound has been extensively studied for its role in the development of small-molecule inhibitors targeting specific enzymatic pathways. A recent study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent inhibitors of tyrosine kinases, which are implicated in various cancers. The researchers employed a multi-step synthetic route, with Ethyl 2-(3-aminophenyl)acetate Hydrochloride serving as a critical intermediate. The study reported high yields and excellent purity, underscoring the compound's reliability in complex synthetic procedures.

Another significant application of Ethyl 2-(3-aminophenyl)acetate Hydrochloride is in the field of neuropharmacology. A 2023 study in Bioorganic & Medicinal Chemistry Letters explored its use in the design of novel serotonin receptor modulators. The compound's structural flexibility allowed for the introduction of various substituents, enabling the optimization of binding affinity and selectivity. The resulting analogs exhibited promising activity in preclinical models of depression and anxiety, suggesting potential therapeutic applications.

In addition to its pharmacological applications, Ethyl 2-(3-aminophenyl)acetate Hydrochloride has also been investigated for its role in chemical biology. A recent paper in ACS Chemical Biology detailed its use as a probe to study protein-ligand interactions. The compound's amine functionality was leveraged for conjugation with fluorescent tags, facilitating real-time visualization of binding events. This approach provided valuable insights into the dynamics of target engagement, with implications for drug discovery and development.

Despite these advancements, challenges remain in the large-scale production and purification of Ethyl 2-(3-aminophenyl)acetate Hydrochloride. A 2022 study in Organic Process Research & Development addressed these issues by optimizing reaction conditions and purification protocols. The authors reported a scalable synthesis with improved yield and reduced environmental impact, highlighting the importance of sustainable practices in chemical manufacturing.

In conclusion, Ethyl 2-(3-aminophenyl)acetate Hydrochloride (CAS: 452076-57-2) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and probe molecule, coupled with its potential therapeutic applications, makes it a compound of enduring interest. Future research is expected to further explore its utility in drug discovery and chemical biology, with a focus on addressing current limitations and expanding its applications.